Cas no 426216-56-0 (1-(4-Ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde)

• Product Name: 1-(4-Ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• CAS No: 426216-56-0
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• MDL: MFCD02604616
• CID: 928318
• PubChem ID: 818771
• Update Time: 2025-11-01

1-(4-Ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde,1-(4-ethylphenyl)-2,5-dimethyl-(9CI)
• 1-(4-ETHYLPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE
• 426216-56-0
• MFCD02604616
• SR-01000234543-1
• 1H-pyrrole-3-carboxaldehyde, 1-(4-ethylphenyl)-2,5-dimethyl-
• AKOS000113316
• CS-0117490
• EN300-86937
• AH-487/15276024
• SR-01000234543
• STK201254
• LS-06296
• 1-(4-ethylphenyl)-2,5-dimethylpyrrole-3-carbaldehyde
• DB-279911
• ALBB-019463
• 1-(4-Ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde

• MDL： MFCD02604616
• Inchi： 1S/C15H17NO/c1-4-13-5-7-15(8-6-13)16-11(2)9-14(10-17)12(16)3/h5-10H,4H2,1-3H3
• InChI Key： OHTOIZUKXXRNDL-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C2C=CC(CC)=CC=2)C=1C

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(4-Ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde

Research Brief on 1-(4-Ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS: 426216-56-0)

1-(4-Ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS: 426216-56-0) is a pyrrole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique pyrrole-carbaldehyde structure, has been investigated for its role as an intermediate in the synthesis of bioactive molecules and its potential pharmacological properties. Recent studies have explored its utility in targeting specific biological pathways, making it a compound of significant interest for researchers in the pharmaceutical industry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of pyrrole-carbaldehyde derivatives, including 1-(4-Ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde, for their inhibitory activity against key enzymes involved in inflammatory pathways. The study highlighted the compound's ability to modulate the activity of cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing novel anti-inflammatory agents. The researchers employed molecular docking and in vitro assays to validate their findings, demonstrating the compound's binding affinity and selectivity.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role in the synthesis of heterocyclic scaffolds with anticancer properties. The researchers utilized 1-(4-Ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde as a key intermediate to generate a library of pyrrole-based compounds. Subsequent screening revealed that several derivatives exhibited promising cytotoxicity against cancer cell lines, particularly in breast and lung cancer models. The study underscored the versatility of this compound in medicinal chemistry applications.

Recent advancements in computational chemistry have also shed light on the compound's potential. A 2024 study employed density functional theory (DFT) calculations to analyze the electronic properties and stability of 1-(4-Ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde. The results indicated that the compound's carbonyl group plays a critical role in its reactivity, making it a suitable candidate for further functionalization. These insights are expected to guide future synthetic efforts aimed at optimizing the compound's pharmacological profile.

Despite these promising findings, challenges remain in the development of 1-(4-Ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. However, the compound's structural features and demonstrated bioactivity make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sectors.

In conclusion, 1-(4-Ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS: 426216-56-0) represents a valuable scaffold in medicinal chemistry, with emerging evidence supporting its potential in anti-inflammatory and anticancer applications. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic potential, paving the way for its eventual translation into clinical candidates.